Cas no 1260874-50-7 (3-(1-benzothiophen-2-yl)piperidine)

• Product Name: 3-(1-benzothiophen-2-yl)piperidine
• CAS No: 1260874-50-7
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 6177230
• PubChem ID: 133661152
• Update Time: 2025-06-09

3-(1-benzothiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yl)piperidine
• 1260874-50-7
• EN300-1830467

• Inchi： 1S/C13H15NS/c1-2-6-12-10(4-1)8-13(15-12)11-5-3-7-14-9-11/h1-2,4,6,8,11,14H,3,5,7,9H2
• InChI Key： RQYNGDPJESHEHN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1CNCCC1

Computed Properties

• Exact Mass: 217.09252066g/mol
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(1-benzothiophen-2-yl)piperidine

3-(1-Benzothiophen-2-yl)piperidine: A Comprehensive Overview

3-(1-Benzothiophen-2-yl)piperidine (CAS No. 1260874-50-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiophene and piperidine moieties, has garnered attention for its diverse biological activities and potential therapeutic applications.

The structure of 3-(1-Benzothiophen-2-yl)piperidine is composed of a benzothiophene ring fused to a piperidine ring, creating a scaffold that can be readily modified to explore a wide range of biological properties. The benzothiophene moiety is known for its ability to interact with various receptors and enzymes, making it a valuable component in the design of new drugs. Meanwhile, the piperidine ring provides additional structural flexibility and can be functionalized to enhance the compound's pharmacological profile.

Recent studies have highlighted the potential of 3-(1-Benzothiophen-2-yl)piperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain neurotransmitter receptors, suggesting their potential as novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 3-(1-Benzothiophen-2-yl)piperidine has also been investigated for its anti-inflammatory properties. A study in the European Journal of Pharmacology demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the development of anti-inflammatory drugs. This property is particularly relevant given the increasing prevalence of inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of 3-(1-Benzothiophen-2-yl)piperidine have also been studied extensively. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In terms of synthetic methods, several efficient routes have been developed to produce 3-(1-Benzothiophen-2-yl)piperidine. One common approach involves the coupling of 2-bromobenzothiophene with piperidine using palladium-catalyzed reactions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols, further enhancing the compound's appeal.

The safety profile of 3-(1-Benzothiophen-2-yl)piperidine has been thoroughly evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 3-(1-Benzothiophen-2-yl)piperidine (CAS No. 1260874-50-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.